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For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Acutifolin A is a novel bioactive natural product that has garnered interest within the

scientific community. This technical guide provides a comprehensive overview of its discovery,

botanical origin, and foundational biochemical information. The content herein is curated for

professionals in research and drug development, presenting available data in a structured

format, including detailed experimental protocols for its isolation and visualizations of relevant

biological pathways.

Discovery and Botanical Origin
(+)-Acutifolin A was first isolated in 2001 by researchers Takashima and Ohsaki.[1] It is a

natural compound derived from the bark of Brosimum acutifolium, a tree native to the Amazon

region and utilized in Brazilian folk medicine, where it is known as "Mururé".[2][3] Traditionally,

the bark of this plant has been used for its potent anti-inflammatory, anti-arthritic, and anti-

rheumatic properties.[2][3] The discovery of (+)-Acutifolin A and its congeners, Acutifolins B-F,

was the result of a screening program for new lead compounds from Brazilian medicinal plants.

[2]

Table 1: Chemical and Physical Properties of (+)-Acutifolin A
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Property Value

Molecular Formula C₂₀H₂₂O₄

Molecular Weight 326.39 g/mol

Appearance Colorless oil

Optical Rotation [α]²⁵D +94.7 (c 0.47, CHCl₃)

UV (MeOH) λmax (log ε) 225 (4.08), 278 (3.54), 310 (sh, 3.28) nm

IR (film) νmax 3350, 1680, 1650, 1615, 1590 cm⁻¹

Data sourced from Takashima & Ohsaki, 2001.

Experimental Protocols
Isolation of (+)-Acutifolin A
The following protocol for the isolation of (+)-Acutifolin A is adapted from the original

methodology described by Takashima and Ohsaki (2001).

Experimental Workflow for the Isolation of (+)-Acutifolin A
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Dried Bark of Brosimum acutifolium (3.0 kg)

Extraction with MeOH (3x)

Concentration in vacuo to yield MeOH extract (240 g)

Partition between EtOAc and H₂O

EtOAc-soluble fraction (70 g)

EtOAc

H₂O-soluble fraction

H₂O

Silica Gel Column Chromatography
(n-hexane-EtOAc gradient)

Collection of 11 Fractions (Fr. 1-11)

Fraction 8 (3.5 g)

Preparative HPLC (ODS)
(CH₃CN-H₂O)

(+)-Acutifolin A (1) (15 mg)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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